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Compound of Interest

Compound Name: (1-Methylbutyl)cyclopentane

Cat. No.: B1204097

Abstract: (1-Methylbutyl)cyclopentane, also known as sec-amylcyclopentane, is a saturated
cyclic hydrocarbon with the molecular formula C10H20. While its classification as a metabolite
suggests potential biological relevance, current scientific literature predominantly identifies its
natural occurrence within geochemical sources, specifically as a component of crude oil and
related petroleum products. This technical guide provides a comprehensive overview of the
known sources of (1-Methylbutyl)cyclopentane, with a focus on its geochemical origins. It
includes a summary of its chemical properties, detailed experimental protocols for its
identification in complex hydrocarbon mixtures, and logical diagrams to illustrate its place within
hydrocarbon analysis workflows. This document is intended for researchers, scientists, and
professionals in the fields of geochemistry, petroleum analysis, and drug development who may
encounter or have an interest in this molecule.

Introduction

(1-Methylbutyl)cyclopentane is a cycloalkane, a class of organic compounds found
extensively in nature, particularly in petroleum deposits.[1] Its structure consists of a five-
membered cyclopentane ring substituted with a 1-methylbutyl (or sec-amyl) group. While
databases like ChEBI and PubChem note that it has a role as a metabolite, specific details of
its biological synthesis or presence in living organisms such as plants or microorganisms are
not extensively documented in publicly accessible scientific literature.[2][3][4] The primary
evidence for its natural occurrence points towards its formation through geological processes,
where it exists as one of many isomers in complex hydrocarbon mixtures.[1][5] Understanding
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the sources and analytical methodologies for such compounds is critical for petroleum
fingerprinting, environmental geochemistry, and for assessing the purity of solvents or potential
contaminants in various industrial applications.

Physicochemical and Identification Data

A summary of the key properties for (1-Methylbutyl)cyclopentane is provided below. This data
is essential for its identification and quantification using analytical techniques like gas

chromatography.
Property Value Source(s)
Molecular Formula C10H20 PubChem[2]
Molecular Weight 140.27 g/mol PubChem[2]
CAS Number 4737-43-3 NIST[6]
IUPAC Name (pentan-2-yl)cyclopentane PubChem[2][3]

sec-Amylcyclopentane,
Synonyms NIST[6]
Pentane, 2-cyclopentyl-

Boiling Point 174-176 °C ChemicalBook[4]

. 1014, 1019, 1024 (Semi-
Kovats Retention Index NIST, PubChem([2][3]
standard non-polar column)

Natural Occurrence and Sources

The term "natural occurrence" for (1-Methylbutyl)cyclopentane is most accurately applied to
its presence in geochemical formations.

Geochemical Sources

Alkylated cycloalkanes, including cyclopentane and cyclohexane derivatives, are ubiquitous
components of crude oil and refined petroleum products like gasoline and diesel fuel.[1] They
are part of a complex mixture of hydrocarbons that form over geological timescales from the
thermal degradation of organic matter (kerogen). The specific distribution and abundance of
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these compounds can serve as fingerprints for characterizing petroleum products and for
source rock correlation in oil exploration.[5]

Source Type Specific Matrix Abundance

) ) Minor component within the
Geochemical Crude Oil _
cycloalkane fraction.

. o Present in gasoline and diesel
Geochemical Petroleum Distillates )
fractions.

Biological Sources (Metabolite Role)

The designation of (1-Methylbutyl)cyclopentane as a "metabolite” by chemical databases
indicates it may be involved in or produced by a biological process.[2][3][4] However, as of this
review, specific studies detailing its biosynthetic pathway, identifying it as a volatile organic
compound (VOC) from a specific plant, or isolating it from a microorganism have not been
found. Searches for its presence in the essential oils of plants known for producing a wide
array of terpenes and hydrocarbons, such as Melissa officinalis, did not show evidence of this
specific compound.[7][8][9][10] Therefore, while a biological origin cannot be entirely ruled out,
it is not a well-documented source.

Experimental Protocols for Identification

The identification of (1-Methylbutyl)cyclopentane in complex matrices like crude oil relies on
high-resolution chromatographic separation coupled with mass spectrometric detection.

General Protocol: Gas Chromatography-Mass
Spectrometry (GC-MS)

GC-MS is the standard method for the analysis of volatile and semi-volatile hydrocarbons in
petroleum samples.

1. Sample Preparation:

e Crude oil or fuel samples are typically diluted in a suitable organic solvent (e.g., hexane or
dichloromethane).
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A representative aliquot of the diluted sample is taken for analysis. For source rock extracts,
a prior solvent extraction (e.g., Soxhlet extraction) is necessary.

. Gas Chromatography (GC):

Injector: Split/splitless injector, typically operated at a high temperature (e.g., 250-300 °C) to
ensure vaporization of all components.

Carrier Gas: Helium or Hydrogen at a constant flow rate.

Column: A non-polar capillary column is used for separating hydrocarbons based on boiling
point. A common choice is a 30 m or 60 m column with a 5% phenyl-methylpolysiloxane
stationary phase (e.g., DB-5ms, HP-5MS).

Oven Temperature Program: A programmed temperature ramp is used to elute compounds
over a wide boiling range. A typical program might start at 40 °C, hold for a few minutes, and
then ramp up to 300-320 °C at a rate of 3-5 °C/min.

. Mass Spectrometry (MS):

lonization: Electron lonization (EI) at a standard energy of 70 eV.

Analyzer: A quadrupole or time-of-flight (TOF) mass analyzer. TOF analyzers are particularly
useful for complex mixtures due to their high acquisition speed.[11][12]

Detection: The mass spectrometer scans a mass range (e.g., m/z 40-550) to collect mass
spectra of the eluting compounds.

. Compound Identification:

Identification is achieved by comparing the acquired mass spectrum with reference spectra
in a database, such as the NIST Mass Spectral Library.

The experimental Kovats retention index (RI) is also calculated and compared with literature

values to confirm identification.[2][3] The mass spectrum of (1-Methylbutyl)cyclopentane is
characterized by key fragment ions, including a prominent peak at m/z 55 and another at m/z
97.[2][3]
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Diagrams and Workflows
Geochemical Origin of (1-Methylbutyl)cyclopentane

The following diagram illustrates the origin of (1-Methylbutyl)cyclopentane as a component of

petroleum formed from ancient biomass.

Ancient Organic Matter - . . Kerogen F Increased Heat n Crude Oil & Natural Gas Is a component of @
(Algae, Plankton) (Catagenesis) (Hydrocarbon Mixture) (C10H20 Cycloalkane)

Click to download full resolution via product page

Caption: Geochemical pathway from ancient organic matter to (1-Methylbutyl)cyclopentane.

Analytical Workflow for Hydrocarbon Identification

This diagram outlines the typical laboratory workflow for identifying a specific hydrocarbon like
(1-Methylbutyl)cyclopentane from a complex petroleum sample.
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Caption: Standard GC-MS workflow for identifying target analytes in petroleum.

Conclusion
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(1-Methylbutyl)cyclopentane is a C10 hydrocarbon whose natural occurrence is well-
established within the domain of organic geochemistry. It is a constituent of crude oil and its
refined products, originating from the thermal maturation of ancient organic matter. While its
classification as a metabolite in chemical databases hints at a possible, yet currently
undocumented, role in biological systems, the overwhelming body of evidence points to a
geochemical origin. The identification and quantification of this compound are routinely
achieved through high-resolution GC-MS, a fundamental technique in the analysis of complex
hydrocarbon mixtures. For professionals in geochemistry, environmental science, and
petroleum engineering, (1-Methylbutyl)cyclopentane serves as one of many molecular
markers used to understand the origin, maturity, and composition of fossil fuels.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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